1-(2,4-dichlorobenzyl)-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-4-[3-(trifluoromethyl)phenyl]piperazine
• InChI: InChI=1S/C18H17Cl2F3N2/c19-15-5-4-13(17(20)11-15)12-24-6-8-25(9-7-24)16-3-1-2-14(10-16)18(21,22)23/h1-5,10-11H,6-9,12H2
• InChI Key: JXAKCXNWRWMIHV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=C(C=C2)Cl)Cl)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H17Cl2F3N2
• Molecular Weight: 389.2 g/mol

Description

1-(2,4-dichlorobenzyl)-4-[3-(trifluoromethyl)phenyl]piperazine (known as DTBZ) is a chemical compound that has been extensively studied for its potential use in scientific research. It is a piperazine derivative that has been found to have a range of biochemical and physiological effects, making it a promising candidate for a variety of research applications. In Additionally, we will list several future directions for research on this compound.

Mechanism of Action

DTBZ works by selectively binding to VMAT2. This protein is responsible for the transport of neurotransmitters such as dopamine, serotonin, and norepinephrine into synaptic vesicles for storage and release. By binding to VMAT2, DTBZ inhibits the uptake of these neurotransmitters, leading to a decrease in their release. This mechanism of action has been found to be highly selective for dopaminergic neurons, making DTBZ a useful tool for studying the function of these neurons in the brain.
Biochemical and Physiological Effects
DTBZ has a range of biochemical and physiological effects. In addition to its selective binding to VMAT2, DTBZ has been found to inhibit the uptake of other neurotransmitters such as serotonin and norepinephrine. This has important implications for the study of a variety of neurological disorders. DTBZ has also been found to have anxiolytic effects, making it a potential candidate for the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

DTBZ has several advantages for use in lab experiments. It is a highly selective tool for studying dopaminergic neurons, making it useful for the study of neurological disorders such as Parkinson's disease. Additionally, DTBZ has been found to have a relatively long half-life, allowing for extended periods of observation. However, there are also limitations to the use of DTBZ in lab experiments. Its high selectivity for dopaminergic neurons means that it may not be useful for the study of other neurological disorders. Additionally, its effects on neurotransmitter uptake may be influenced by other factors such as the presence of other drugs or the age of the subject.

Future Directions

There are several future directions for research on DTBZ. One potential area of research is in the study of the effects of DTBZ on other neurotransmitters. While DTBZ has been found to selectively bind to VMAT2, it may also have effects on other neurotransmitter transporters. Additionally, further research is needed to determine the long-term effects of DTBZ on the brain. Finally, DTBZ may have potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and anxiety disorders. Further research is needed to determine the efficacy and safety of DTBZ for these applications.
Conclusion
In conclusion, 1-(2,4-dichlorobenzyl)-4-[3-(trifluoromethyl)phenyl]piperazine is a promising compound for scientific research. Its selective binding to VMAT2 makes it a useful tool for studying dopaminergic neurons in the brain. While there are limitations to its use in lab experiments, there are also many potential future directions for research on this compound. DTBZ has the potential to be a valuable tool for the study of neurological disorders and may have therapeutic applications in the future.

Scientific Research Applications

DTBZ has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research is in the field of neuroscience. DTBZ has been found to bind selectively to vesicular monoamine transporter 2 (VMAT2), a protein that is involved in the storage and release of neurotransmitters. By binding to VMAT2, DTBZ can be used to study the function of dopaminergic neurons in the brain. This has important implications for the study of neurological disorders such as Parkinson's disease.